Cas no 2522831-03-2 (1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole)

• Product Name: 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole
• CAS No: 2522831-03-2
• MF: C₁₁H₂₀BN₃O₃
• MW: 253.105802536011
• CID: 5982835
• PubChem ID: 165993834
• Update Time: 2025-11-07

1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2522831-03-2
• 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole
• EN300-37397314

• Inchi： 1S/C11H20BN3O3/c1-10(2)11(3,4)18-12(17-10)9-8-15(14-13-9)6-7-16-5/h8H,6-7H2,1-5H3
• InChI Key： FZZJVUKEXUAXDC-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(CCOC)N=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 253.1597717g/mol
• Monoisotopic Mass: 253.1597717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole

Research Brief on 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole (CAS: 2522831-03-2)

In recent years, the compound 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole (CAS: 2522831-03-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid ester-functionalized triazole derivative has shown promising potential in various applications, including drug discovery, bioconjugation, and materials science. The unique combination of the triazole ring and the boronic ester moiety provides this compound with distinctive reactivity and binding properties, making it a valuable tool for researchers.

Recent studies have focused on the synthesis and characterization of this compound, as well as its applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. The presence of the boronic ester group allows for efficient coupling with aryl halides, enabling the construction of complex molecular architectures. Additionally, the triazole ring serves as a versatile scaffold for further functionalization, enhancing its utility in medicinal chemistry.

One notable application of 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole is in the development of targeted therapeutics. Researchers have explored its use as a building block for the synthesis of boron-containing drugs, which are of particular interest due to their potential in boron neutron capture therapy (BNCT) for cancer treatment. The compound's ability to selectively accumulate in tumor cells and its compatibility with bioorthogonal chemistry make it a promising candidate for such applications.

In addition to its therapeutic potential, this compound has also been investigated for its role in bioconjugation strategies. The triazole moiety can participate in click chemistry reactions, enabling the efficient labeling of biomolecules such as proteins and nucleic acids. This property is particularly valuable in the development of diagnostic tools and imaging agents, where precise and stable labeling is essential.

Despite its promising attributes, challenges remain in the large-scale synthesis and purification of 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, but further optimization is needed to ensure reproducibility and cost-effectiveness. Researchers are also exploring the stability of the boronic ester group under physiological conditions, as this is critical for its application in vivo.

In conclusion, 1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole (CAS: 2522831-03-2) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its unique structural features and reactivity profile offer numerous opportunities for innovation in drug discovery, bioconjugation, and materials science. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, paving the way for its broader application in the life sciences.